(4-Cyanophenyl) methyl cyanocarbonimidodithioate
Overview
Description
Chemical Reactions Analysis
(4-Cyanophenyl) methyl cyanocarbonimidodithioate undergoes several types of chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride are used.
Substitution: This compound can undergo nucleophilic substitution reactions, often with halogenated reagents.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
(4-Cyanophenyl) methyl cyanocarbonimidodithioate is widely used in scientific research, particularly in:
Chemistry: It serves as a reagent in various chemical reactions and synthesis processes.
Biology: It is used in proteomics research to study protein interactions and functions.
Industry: It is utilized in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of (4-Cyanophenyl) methyl cyanocarbonimidodithioate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins and altering their function, which can lead to various biological outcomes .
Comparison with Similar Compounds
(4-Cyanophenyl) methyl cyanocarbonimidodithioate can be compared with other similar compounds, such as:
- (4-Cyanophenyl) methyl thiocyanate
- (4-Cyanophenyl) methyl isothiocyanate
- (4-Cyanophenyl) methyl dithiocarbamate
These compounds share similar structural features but differ in their chemical properties and reactivity, making this compound unique in its applications and effects .
Properties
Molecular Formula |
C10H7N3S2 |
|---|---|
Molecular Weight |
233.3 g/mol |
IUPAC Name |
[(4-cyanophenyl)sulfanyl-methylsulfanylmethylidene]cyanamide |
InChI |
InChI=1S/C10H7N3S2/c1-14-10(13-7-12)15-9-4-2-8(6-11)3-5-9/h2-5H,1H3 |
InChI Key |
CBFJUPIBHGXTSW-UHFFFAOYSA-N |
Canonical SMILES |
CSC(=NC#N)SC1=CC=C(C=C1)C#N |
Origin of Product |
United States |
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